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Compound of Interest

Compound Name: Ethyl valerate

Cat. No.: B1222032 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the boiling point and density of

ethyl valerate (also known as ethyl pentanoate), a key fragrance and flavor compound. This

document outlines its core physicochemical properties, details the experimental protocols for

their determination, and presents this information in a clear, accessible format for scientific and

research applications.

Core Physicochemical Data
Ethyl valerate is a colorless liquid with a fruity odor, commonly used in the food and cosmetic

industries.[1] Its fundamental physical properties, boiling point and density, are crucial for its

application in various industrial processes, including formulation, quality control, and chemical

synthesis.

The boiling point and density of ethyl valerate have been determined through various

experimental measurements. The following table summarizes these key values from multiple

sources, providing a consolidated reference.
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Property Value Conditions

Boiling Point 144-145 °C @ 760.00 mm Hg

72-74 °C @ 65.00 mm Hg

Density 0.870-0.875 g/mL @ 25 °C

0.877 g/cm³ @ 20 °C

Data sourced from multiple chemical and scientific databases.[2][3][4][5][6]

Experimental Protocols for Property Determination
Accurate determination of boiling point and density is fundamental in chemical analysis. The

following sections detail standard laboratory protocols for measuring these properties for a

liquid compound such as ethyl valerate.

The boiling point is the temperature at which a liquid's vapor pressure equals the external

pressure.[7] Several methods can be employed for its determination, with the Thiele tube

method and distillation being common laboratory techniques.[7][8]

Protocol: Thiele Tube Method

This method is advantageous as it requires only a small sample volume.[8]

Sample Preparation: A small amount (a few milliliters) of ethyl valerate is placed into a small

test tube. A capillary tube, sealed at one end, is inverted and placed into the test tube

containing the sample.

Apparatus Setup: The test tube assembly is attached to a thermometer. This entire setup is

then placed in a Thiele tube containing a high-boiling point liquid (e.g., mineral oil) to ensure

even heat distribution.

Heating: The side arm of the Thiele tube is gently and consistently heated.[8][9] Initially,

trapped air will be expelled from the capillary tube. As the temperature approaches the

boiling point of ethyl valerate, a rapid and continuous stream of bubbles will emerge from

the inverted capillary tube.[9]
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Measurement: Heating is discontinued once a steady stream of bubbles is observed. The

liquid will begin to cool. The boiling point is recorded as the temperature at which the

bubbling stops and the liquid is drawn into the capillary tube.[8][9]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Organic_Chemistry_Lab_Techniques_(Nichols)/06%3A_Miscellaneous_Techniques/6.02%3A_Boiling_Point/6.2B%3A_Step-by-Step_Procedures_for_Boiling_Point_Determination
https://uomus.edu.iq/img/lectures21/MUCLecture_2022_52055247.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1222032?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Sample Preparation

Apparatus Setup

Heating & Observation

Measurement

Place ethyl valerate
in small test tube

Invert sealed capillary
tube into sample

Attach sample tube
to thermometer

Place assembly
in Thiele tube

Gently heat
Thiele tube arm

Observe for rapid, continuous
stream of bubbles

Remove heat source

Record temperature when
liquid enters capillary

Click to download full resolution via product page

Boiling Point Determination Workflow

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.benchchem.com/product/b1222032?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1222032?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Density is a fundamental physical property defined as the mass of a substance per unit

volume.[10] It can be determined by accurately measuring the mass and volume of a sample.

Protocol: Mass and Volume Measurement

This is a straightforward and common method for determining the density of a liquid.[11]

Mass Measurement of Empty Container: An empty, dry measuring cylinder (or pycnometer

for higher accuracy) is placed on a digital balance, and its mass is recorded after taring the

balance to zero.[11]

Volume Measurement: A specific volume of ethyl valerate (e.g., 10 mL or 25 mL) is carefully

transferred into the measuring cylinder. The volume should be read at the bottom of the

meniscus with the eye level to the liquid surface to avoid parallax error.[10][11]

Mass Measurement of Filled Container: The measuring cylinder containing the ethyl
valerate is reweighed, and the new mass is recorded.

Calculation: The mass of the ethyl valerate is calculated by subtracting the mass of the

empty cylinder from the mass of the filled cylinder. The density is then calculated using the

formula: Density = Mass / Volume.[12]
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This guide provides essential data and standardized methodologies for the determination of

ethyl valerate's boiling point and density. Adherence to these protocols will ensure accurate

and reproducible results critical for research, development, and quality assurance applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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